Cas no 7773-69-5 (4-Benzylpiperazine-1-carboxamidine)

• Product Name: 4-Benzylpiperazine-1-carboxamidine
• CAS No: 7773-69-5
• MF: C₁₂H₁₈N₄
• MW: 218.298121929169
• CID: 568776
• PubChem ID: 160903
• Update Time: 2025-05-23

4-Benzylpiperazine-1-carboxamidine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboximidamide,4-(phenylmethyl)-
• 4-Benzylpiperazine-1-carboxamidine
• 4-BENZYLPIPERAZINE-1-CARBOXAMIDINE HEMISULFATE
• 1-benzyl-4-(guanidinoiminomethyl)piperazine
• 4-benzyl-1-piperazinecarboxamidin
• 4-BENZYLPIPERAZINE-1-CARBOXAMIDINE HEMISULFATE &amp
• 4-benzylpiperazine-1-carboxamidine hydrochloride
• 4-benzyl-piperazine-1-carboxamidine hydrochloride
• 4-BENZYLPIPERAZINE-1-CARBOXAMIDINEHEMISULPHATE
• amp
• DTXSID40909700
• 4-Benzyl-piperazine-1-carboxamidine
• NCGC00245045-01
• SCHEMBL311479
• 105735-38-4
• 4-Benzyl-1-piperazinecarboximidamide, AldrichCPR
• BRN 0177510
• 4-benzylpiperazine-1-carboximidamide
• 5-23-01-00196 (Beilstein Handbook Reference)
• 7773-69-5
• FT-0636597
• 4-Benzyl-1-piperazinecarboxamidine
• GQXJKWWOHZLFEG-UHFFFAOYSA-N
• CHEMBL1620245
• BAS 00226248
• AKOS000225061
• 1-Piperazinecarboxamidine, 4-benzyl-
• 4-BENZYLTETRAHYDRO-1(2H)-PYRAZINECARBOXIMIDAMIDE
• 4P-183
• ALBB-022134
• 4-benzyl-1-piperazinecarboximidamide
• 4P 183
• DB-056251
• 4P183
• AG-690/40104485
• 1-Piperazinecarboximidamide, 4-(phenylmethyl)-, sulfate (1:1)
• STK355234
• 4-(Phenylmethyl)-1-piperazinecarboximidamide

• MDL： MFCD00778799
• Inchi： 1S/C12H18N4/c13-12(14)16-8-6-15(7-9-16)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H3,13,14)
• InChI Key： GQXJKWWOHZLFEG-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 316.1207
• Monoisotopic Mass: 218.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.18 g/cm3
• Melting Point: 238-240°C
• Boiling Point: 332.8ºC at 760 mmHg
• Flash Point: 155.1ºC
• Refractive Index: 1.618
• PSA: 130.95
• LogP: 3.17500
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Benzylpiperazine-1-carboxamidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Benzylpiperazine-1-carboxamidine

4-Benzylpiperazine-1-carboxamidine (CAS No. 7773-69-5): A Comprehensive Overview

4-Benzylpiperazine-1-carboxamidine, also known by its CAS registry number CAS No. 7773-69-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a benzyl group and a carboxamidine functional group. The molecule's versatility has made it a valuable tool in various research and industrial applications.

The structural formula of 4-Benzylpiperazine-1-carboxamidine reveals a piperazine ring, a six-membered ring containing two nitrogen atoms at positions 1 and 4. The benzyl group attached to position 4 introduces aromaticity and enhances the compound's stability. The carboxamidine group at position 1 adds a reactive site, enabling the molecule to participate in various chemical reactions. This combination of structural features makes 4-Benzylpiperazine-1-carboxamidine an ideal candidate for exploring novel chemical transformations and applications.

Recent studies have highlighted the potential of 4-Benzylpiperazine-1-carboxamidine in drug discovery. Researchers have investigated its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form stable complexes with biological targets has been leveraged to design drugs with improved potency and selectivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of CAS No. 7773-69-5 exhibit promising anti-cancer activity by targeting specific oncogenic pathways.

In addition to its pharmacological applications, 4-Benzylpiperazine-1-carboxamidine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of conductive polymers and semiconducting materials. Recent advancements in this area have shown that incorporating this compound into polymer frameworks can enhance their electrical conductivity, paving the way for innovative applications in flexible electronics and energy storage devices.

The synthesis of CAS No. 7773-69-5 has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. Researchers have developed catalytic methods that minimize the use of hazardous reagents, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 4-Benzylpiperazine-1-carboxamidine (CAS No. 7773-69-5) stands as a versatile compound with diverse applications across multiple disciplines. Its structural features, combined with recent research breakthroughs, underscore its importance as a valuable tool in modern chemistry and materials science.